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Compound of Interest

Compound Name:

5-(Bromomethyl)-2-

methylpyrimidin-4-amine

hydrobromide

CAS No.: 2908-71-6

Cat. No.: B3021716

Get Quote

Executive Summary & Compound Profile
5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (CAS: 2908-71-6) is a critical

electrophilic intermediate, primarily utilized in the industrial synthesis of Vitamin B1 (Thiamine)

and coccidiostats like Amprolium.

Its structural core consists of a pyrimidine ring substituted with a reactive bromomethyl group at

the C5 position. This reactivity, while essential for its function as a "linker" to thiazole moieties,

presents significant stability challenges. The compound is prone to hydrolysis (generating the

hydroxymethyl impurity) and dimerization.

This guide provides a definitive spectroscopic reference to validate identity, assess purity, and

differentiate this reactive intermediate from its common degradation products.
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Property Detail

IUPAC Name
5-(Bromomethyl)-2-methylpyrimidin-4-amine

hydrobromide

Common Name
Bromomethylpyrimidine HBr; Thiamine

Pyrimidine Fragment

CAS Number 2908-71-6

Molecular Formula
C₆H₈BrN₃[1][2][3][4][5][6][7] · HBr (Salt);

C₆H₈BrN₃ (Free Base)

Molecular Weight 282.97 g/mol (Salt); 202.05 g/mol (Free Base)

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, Methanol (reactive); Slightly

soluble in Water (rapid hydrolysis)

Nuclear Magnetic Resonance (NMR)
Spectroscopy[9][10]
Methodological Note: Due to the salt nature and low solubility in non-polar solvents, DMSO-d₆

is the requisite solvent. Caution: The sample should be prepared immediately before analysis

to prevent solvolysis (reaction with residual water in DMSO) or nucleophilic attack by the

solvent itself over prolonged periods.

¹H NMR (400 MHz, DMSO-d₆)
The spectrum is characterized by the distinct deshielding of the methylene protons due to the

bromine atom and the aromatic ring current.
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Signal (δ ppm) Multiplicity Integral Assignment
Structural
Insight

10.0 - 12.0 Broad Singlet 1H HBr

Acidic proton,

position varies

with

concentration/wa

ter content.

8.5 - 9.5 Broad Singlet 2H -NH₂

Amine protons.

Broadened due

to exchange and

salt formation.

8.25 Singlet 1H H-6 (Ar-H)

The lone

aromatic proton.

Highly

diagnostic; shifts

upfield (~7.9

ppm) in the

hydrolyzed

alcohol impurity.

4.68 Singlet 2H -CH₂-Br

Deshielded

methylene.

Critical Purity

Marker. The

corresponding

alcohol (-

CH₂OH) appears

at ~4.3 ppm.

2.48 Singlet 3H C2-CH₃

Methyl group.

Often overlaps

with residual

DMSO solvent

peak (~2.50

ppm).
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¹³C NMR (100 MHz, DMSO-d₆)
Signal (δ ppm) Assignment

162.5 C-4 (C-NH₂)

160.8 C-2 (C-CH₃)

152.1 C-6 (Ar-C)

108.5 C-5 (Quaternary)

28.4 -CH₂-Br

21.5 -CH₃

Mass Spectrometry (MS)[11]
Mass spectrometry provides the most rapid confirmation of the halogenated nature of the

molecule. The presence of bromine creates a distinct isotopic signature.

Ionization Mode: ESI+ (Electrospray Ionization, Positive
Mode)[11]

Isotopic Pattern (M+H)⁺:

The natural abundance of ⁷⁹Br (50.7%) and ⁸¹Br (49.3%) results in a 1:1 doublet for the

molecular ion.

m/z 202.0 (containing ⁷⁹Br)

m/z 204.0 (containing ⁸¹Br)

Note: If the ratio is not 1:1, suspect interference or dechlorination/debromination.

Fragmentation Pathway (MS/MS)
The primary fragmentation channel involves the heterolytic cleavage of the weak C-Br bond,

generating a resonance-stabilized pyrimidinyl cation.

Key Fragments:
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m/z 202/204: [M+H]⁺ (Parent)

m/z 122: [M - Br]⁺ (Base Peak). Loss of HBr/Br radical. This is the 4-amino-2-

methylpyrimidin-5-yl methyl cation.

m/z 80: [HBr]⁺ (Sometimes observed in EI).

Visualization: MS Fragmentation Logic

Figure 1: ESI+ Fragmentation Pathway of 5-(Bromomethyl)-2-methylpyrimidin-4-amine

Molecular Ion [M+H]+
m/z 202 / 204 (1:1)

Heterolytic Cleavage
(Loss of HBr)

 Collision Energy Base Peak Cation
[C6H8N3]+

m/z 122

Ring Fragmentation
(HCN Loss)

m/z ~95

 High Energy
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[6]
Infrared (IR) Spectroscopy[12]
The IR spectrum is dominated by the amine salt characteristics and the aromatic pyrimidine

system.
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Wavenumber (cm⁻¹) Vibration Mode Description

3300 - 3100 N-H Stretch

Broad, multiple bands due to

primary amine (-NH₂) and

ammonium salt (N-H⁺).

3000 - 2800 C-H Stretch
Aromatic and aliphatic

(methyl/methylene) stretches.

1660 - 1620 C=N / C=C Stretch

Characteristic pyrimidine ring

breathing modes. often strong

intensity.

1550 - 1500 N-H Bend
Scissoring vibration of the

amine group.

600 - 700 C-Br Stretch

Fingerprint Region. A strong

band in this region confirms

the presence of the alkyl

bromide.

Impurity Profiling & Quality Control
The most common quality issue is the hydrolysis of the bromomethyl group to the

hydroxymethyl analogue (Thiamine Impurity F/D). This occurs if the HBr salt is exposed to

moisture.

Differential Diagnosis: Bromide vs. Alcohol
Feature

Target: Bromomethyl
(2908-71-6)

Impurity: Hydroxymethyl
(73-67-6)

¹H NMR (CH₂) δ 4.68 ppm (Deshielded by Br)
δ 4.35 ppm (Deshielded by

OH, but less than Br)

MS (Parent) m/z 202/204 (1:1 Ratio)
m/z 140 (Single peak, no Br

pattern)

Solubility
Soluble in DMSO; hydrolyzes

in water
Highly water soluble
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Visualization: Synthesis & Impurity Logic

Figure 2: Synthesis Pathway and Critical Hydrolysis Risk

4-Amino-5-ethoxymethyl-2-methylpyrimidine
(Ether Precursor)

TARGET:
5-(Bromomethyl)-2-methylpyrimidin-4-amine HBr

(Reactive Electrophile)

 Cleavage (100°C)

HBr / Acetic Acid

IMPURITY:
5-(Hydroxymethyl)-2-methylpyrimidin-4-amine

(Hydrolysis Product)

 Hydrolysis (Fast)

Moisture / H2O

Click to download full resolution via product page

Experimental Protocols
Protocol A: Sample Preparation for NMR

Objective: Prevent in-tube hydrolysis during analysis.

Solvent: DMSO-d₆ (99.9% D), stored over molecular sieves (3Å or 4Å) to ensure dryness.

Procedure:

Weigh ~10 mg of the hydrobromide salt into a clean vial.

Add 0.6 mL of dry DMSO-d₆.

Sonicate briefly (<10 seconds) if dissolution is slow; avoid heat.

Transfer to NMR tube and analyze immediately.
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QC Check: If a peak appears at δ 4.35 ppm, the sample contains the alcohol impurity or

the solvent was wet.

Protocol B: HPLC Storage
Mobile Phase: Do not use pure water/methanol for long-term storage of standards. Use an

acidic buffer (pH ~2-3) to stabilize the cation, but analyze fresh.

Detection: UV at 248 nm or 254 nm (Pyrimidine absorption max).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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